Cas no 347184-43-4 (tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate)

Tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate is a protected amine derivative featuring a cyclopentyl backbone with a carbamate functional group. This compound is valuable in organic synthesis and pharmaceutical research, where its tert-butoxycarbonyl (Boc) protecting group ensures selective reactivity during multi-step reactions. The cis-configuration of the aminocyclopentyl moiety enhances stereochemical control in chiral synthesis. Its stability under basic conditions and ease of deprotection under acidic conditions make it a versatile intermediate for peptide coupling and heterocycle formation. The compound’s well-defined structure and high purity make it suitable for applications in medicinal chemistry and drug development.
tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate structure
347184-43-4 structure
Product Name:tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate
CAS No:347184-43-4
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD23106318
CID:302680
PubChem ID:72208256
Update Time:2025-05-22

tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[[(1R,3S)-3-aminocyclopentyl]methyl]-, 1,1-dimethylethyl ester, rel- (9CI)
    • Carbamic acid, [[(1R,3S)-3-aminocyclopentyl]methyl]-, 1,1-dimethylethyl ester,
    • cis-(3-Amino-cyclopentylmethyl)-carbamic acid tert-butyl ester
    • PB39052
    • SB10649
    • tert-butyl ((1S,3R)-3-aminocyclopentyl)methylcarbamate
    • Tert-butyl N-[[(1S,3R)-3-aminocyclopentyl]methyl]carbamate
    • tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate
    • MFCD23106318
    • TERT-BUTYL N-{[(1S,3R)-3-AMINOCYCLOPENTYL]METHYL}CARBAMATE
    • BS-42877
    • P13763
    • cis-(3-Amino-cyclopentylmethyl)-carbamic acid t-butyl ester
    • tert-Butyl (((1S,3R)-3-aminocyclopentyl)methyl)carbamate
    • 1821783-69-0
    • XNA18443
    • 347184-43-4
    • MDL: MFCD23106318
    • Inchi: 1S/C11H22N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(12)6-8/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9+/m0/s1
    • InChI Key: PIFXVPWOUHXSLO-DTWKUNHWSA-N
    • SMILES: O(C(C)(C)C)C(NC[C@H]1CC[C@H](C1)N)=O

Computed Properties

  • Exact Mass: 214.168127949g/mol
  • Monoisotopic Mass: 214.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.4
  • XLogP3: 1.2

tert-butyl N-[[cis-3-aminocyclopentyl]methyl]carbamate Pricemore >>

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